![molecular formula C16H16ClNO2 B5545783 N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide](/img/structure/B5545783.png)
N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide
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Description
N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide, also known as CMA, is a chemical compound that belongs to the class of acetamide derivatives. It is synthesized through a multi-step process and has been studied extensively for its potential applications in scientific research.
Scientific Research Applications
Metabolism in Human and Rat Liver Microsomes
A study explores the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. It suggests a complex metabolic activation pathway that could be relevant to understanding the metabolism of similar compounds (Coleman et al., 2000). This pathway involves the formation of DNA-reactive dialkylbenzoquinone imine through intermediates like CDEPA and CMEPA, leading to bioactivation and potential carcinogenicity. The study's insights into the enzymatic processes involved could inform research into the metabolism of "N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide".
Soil Interaction and Herbicide Activity
Another study investigates the reception and activity of chloroacetamide herbicides in soil affected by wheat straw and irrigation, highlighting how environmental factors influence herbicide distribution and efficacy (Banks & Robinson, 1986). This research could offer a framework for studying the environmental behavior of "this compound", especially in agricultural settings.
Hydrogenation in Green Synthesis
Research on the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide through hydrogenation demonstrates an interest in environmentally friendly chemical processes (Zhang, 2008). This approach might be applicable to the synthesis or modification of "this compound", suggesting potential research applications in sustainable chemical manufacturing.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO2/c1-11-13(17)7-5-8-14(11)18-16(19)10-12-6-3-4-9-15(12)20-2/h3-9H,10H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCSVCTUFMMWPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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